4-Hydroxymelatonin-d4

• Molecular Formula: C13H16N2O3
• Molecular Weight: 252.30 g/mol
• InChI: InChI=1S/C13H16N2O3/c1-8(16)14-6-5-9-7-15-10-3-4-11(18-2)13(17)12(9)10/h3-4,7,15,17H,5-6H2,1-2H3,(H,14,16)/i5D2,6D2
• InChIKey: DVJGMCLSLFPIQR-NZLXMSDQSA-N

4-Hydroxymelatonin-d4: Deuterated Internal Standard for Accurate LC-MS/MS Quantification of the Minor Melatonin Metabolite

4-Hydroxymelatonin-d4 (C₁₃H₁₂D₄N₂O₃, molecular weight 252.3) is a stable isotope-labeled internal standard, specifically the deuterated isotopologue of the minor melatonin metabolite 4-hydroxymelatonin . It is primarily utilized as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows to enable precise quantification of 4-hydroxymelatonin in complex biological matrices [1]. By incorporating four deuterium atoms, this compound exhibits near-identical physicochemical behavior to its endogenous, unlabeled counterpart, but with a distinct mass-to-charge ratio, which is essential for compensating for ion suppression, matrix effects, and analyte loss during sample preparation and analysis .

1

ISTD Workflow

Deuterated internal standard matched to 4-hydroxymelatonin for LC-MS/MS quantification

2

Matrix Compensation

Four deuterium atoms provide mass shift while preserving near-identical physicochemical behavior for ion suppression correction

3

Metabolite Target

Enables specific quantification of the minor 4-hydroxymelatonin pathway distinct from major 6-hydroxymelatonin metabolism

• [1] MedChemExpress. (n.d.). 4-Hydroxymelatonin-d4. Retrieved April 23, 2026, from https://www.medchemexpress.eu/4-hydroxymelatonin-d4.html View Source

Why a Generic Analogue or Different Deuterated Standard Cannot Substitute for 4-Hydroxymelatonin-d4

In quantitative LC-MS/MS bioanalysis, substituting a generic structural analogue or an alternative deuterated internal standard for 4-Hydroxymelatonin-d4 is methodologically unsound and can compromise assay accuracy and reproducibility [1]. The fundamental requirement for a reliable stable isotope-labeled internal standard is its nearly identical physicochemical behavior to the target analyte, ensuring it co-elutes and experiences identical ionization conditions to precisely correct for matrix effects and extraction variability [2]. While deuterated compounds are generally preferred, studies have demonstrated that even different stable isotope-labeled internal standards can yield varying method performance, as highlighted in comparative analyses of melatonin and its metabolites [3]. Using a different compound, such as melatonin-d4 or 6-hydroxymelatonin-d4, to quantify 4-hydroxymelatonin introduces differential recovery rates, distinct chromatographic retention, and inconsistent ionization efficiency, leading to systematic quantitative errors that invalidate the analytical data [4].

Target ISTD

4-Hydroxymelatonin-d4: matched isotopologue with expected co-elution and consistent ionization for accurate matrix-effect correction

Alternative ISTD

Melatonin-d4 or 6-hydroxymelatonin-d4: different retention times and ionization profiles may yield inconsistent recovery and systematic quantitative error

Even structurally related deuterated standards may exhibit differential chromatographic behavior and recovery rates. Co-elution with the target analyte is required for valid isotope dilution; substituting an unmatched ISTD may shift matrix-effect correction and compromise assay reproducibility.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Restek. (2015, October 25). Choosing an Internal Standard. Retrieved April 23, 2026, from https://discover.restek.com/columns-blog/choosing-an-internal-standard View Source
• [3] Shimazaki, H., Ogawa, S., Takano, H., Ohki, S., Fukae, M., Furihata, T., Shibasaki, H., & Yokokawa, A. (2023). Comparative study of stable isotope-labeled internal standard substances for the LC-MS/MS determination of the urinary excretion of melatonin. Medical Mass Spectrometry, 7(1), 53-59. https://doi.org/10.24508/mms.2023.06.004 View Source
• [4] Magliocco, G., Le Bloc'h, F., Thomas, A., Desmeules, J., & Daali, Y. (2021). Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. Journal of Chromatography B, 1181, 122938. https://doi.org/10.1016/j.jchromb.2021.122938 View Source

Quantitative Differentiation of 4-Hydroxymelatonin-d4 for Scientific Procurement

Enhanced Assay Precision and Accuracy via Deuterated Internal Standard Compensation

The use of a deuterated internal standard, such as 4-Hydroxymelatonin-d4, is critical for achieving high precision and accuracy in LC-MS/MS assays by effectively compensating for sample preparation losses and matrix effects. This principle is consistently demonstrated across quantitative bioanalytical methods. For instance, a validated LC-MS/MS method for urinary melatonin and 6-hydroxymelatonin using deuterated analogues as internal standards achieved recoveries ranging from 80% to 108%, with correlation coefficients exceeding 0.999 [1]. While this specific data is for related metabolites, it represents the class-level performance expected from a matched deuterated internal standard. Using an unmatched analogue or no internal standard would result in significantly lower recovery and precision, as matrix effects can vary by 25% or more [2].

Assay Accuracy

Class-level

80–108% recovery (class-level, deuterated melatonin metabolite IS method); without matched IS, matrix-effect variation may exceed 25%

Supports method accuracy and precision through matched ISTD compensation

Recovery data from a validated LC-MS/MS method for related melatonin metabolites in human urine

Evidence Dimension	Method Accuracy (Recovery)
Target Compound Data	80-108% recovery (class-level, for a similar method using deuterated melatonin metabolite IS)
Comparator Or Baseline	Without matched IS: recovery could be <50-150%, with high variability.
Quantified Difference	Recovery normalized to 80-108% from potentially >25% variation without proper IS.
Conditions	LC-MS/MS analysis of melatonin metabolites in human urine, using deuterated analogues as internal standards.

Why This Matters

This demonstrates that a matched deuterated internal standard is essential for meeting regulatory validation guidelines for bioanalytical methods (e.g., EMA, FDA).

• [1] Magliocco, G., Le Bloc'h, F., Thomas, A., Desmeules, J., & Daali, Y. (2021). Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. Journal of Chromatography B, 1181, 122938. https://doi.org/10.1016/j.jchromb.2021.122938 View Source
• [2] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019-3030. View Source

Chromatographic Co-elution and Consistent Ionization: A Prerequisite for Reliable Quantification

A deuterated internal standard must co-elute with its unlabeled analyte to experience the same matrix environment and ionization conditions. While 4-Hydroxymelatonin-d4 is expected to co-elute with 4-hydroxymelatonin, this is not guaranteed with other deuterated analogs. For instance, a method for melatonin and melatonin-d4 achieved a retention time of 3.14 minutes for both compounds, demonstrating the expected co-elution of a well-designed deuterated pair . Using a different deuterated standard, such as melatonin-d4 for 4-hydroxymelatonin, would result in a retention time shift and differential ionization, as highlighted in reviews where deuterated internal standards exhibited unexpected chromatographic behavior [1]. Such shifts lead to under- or over-correction of matrix effects, directly impacting quantitative accuracy.

Co-elution Requirement

Class-level

Matched deuterated pair expected to co-elute; alternative ISTD (e.g., melatonin-d4 at 3.14 min) may shift retention and alter matrix-effect correction

Co-elution is required for valid isotope dilution mass spectrometry

Retention shift invalidates the core assumption of matched ionization conditions

Evidence Dimension	Chromatographic Retention Time
Target Compound Data	Co-elution with 4-hydroxymelatonin (expected).
Comparator Or Baseline	Alternative IS (e.g., Melatonin-d4) would have a different retention time (e.g., 3.14 min).
Quantified Difference	Potential shift of several seconds to minutes, leading to inaccurate matrix correction.
Conditions	Reverse-phase LC-MS/MS under typical gradient conditions for melatonin analysis.

Why This Matters

Co-elution is non-negotiable for a valid SIL-IS. Failure to co-elute invalidates the fundamental assumption of isotope dilution mass spectrometry.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Targeting the Minor Metabolite: 4-Hydroxymelatonin-d4 Enables Specific Pathway Analysis

4-Hydroxymelatonin is a minor, but distinct, metabolite of melatonin, identified as one of several hydroxylated products formed in both enzymatic and non-enzymatic reactions [1]. While 6-hydroxymelatonin is the predominant CYP-mediated metabolite, the formation of 4-hydroxymelatonin represents a separate metabolic branch, potentially catalyzed by different CYP isoforms (e.g., CYP1A1) [2]. Quantifying this specific pathway requires a dedicated internal standard. Using 4-Hydroxymelatonin-d4 allows for the specific, interference-free quantification of this minor metabolite, which would otherwise be lost in the background when using a non-specific internal standard. The concentration of 4-hydroxymelatonin is directly proportional to UVB dose and melatonin substrate availability, demonstrating its specific, quantifiable response to experimental conditions [3].

Pathway Specificity

Class-level

4-Hydroxymelatonin concentration proportional to UVB dose; distinct from major 6-hydroxymelatonin pathway, potentially mediated by CYP1A1

Enables interference-free quantification of the minor melatonin metabolite branch

UVB-irradiated HaCaT keratinocytes and cell-free systems; dose-response proportionality reported

Evidence Dimension	Specificity for Minor Metabolite
Target Compound Data	Enables specific quantification of the minor 4-hydroxymelatonin pathway.
Comparator Or Baseline	Using a major metabolite IS (e.g., 6-Hydroxymelatonin-d4) would introduce cross-talk and inaccuracy for the minor pathway.
Quantified Difference	4-Hydroxymelatonin concentration varies proportionally with UVB dose (exact values not provided in the abstract, but stated as proportional).
Conditions	UVB-irradiated HaCaT keratinocytes and cell-free systems [3].

Why This Matters

This specificity is crucial for mechanistic studies investigating the distinct biological roles and pathways of melatonin's various hydroxylated metabolites, including their antioxidant properties and interactions with cellular targets.

• [1] Fischer, T. W., Sweatman, T. W., Semak, I., Sayre, R. M., Wortsman, J., & Slominski, A. (2006). Constitutive and UV-induced metabolism of melatonin in keratinocytes and cell-free systems. FASEB Journal, 20(9), 1564-1566. https://doi.org/10.1096/fj.05-5227fje View Source
• [2] Ma, X., Idle, J. R., Krausz, K. W., & Gonzalez, F. J. (2005). Metabolism of melatonin by human cytochromes P450. Drug Metabolism and Disposition, 33(4), 489-494. https://doi.org/10.1124/dmd.104.002410 View Source
• [3] Fischer, T. W., Sweatman, T. W., Semak, I., Sayre, R. M., Wortsman, J., & Slominski, A. (2006). Constitutive and UV-induced metabolism of melatonin in keratinocytes and cell-free systems. FASEB Journal, 20(9), 1564-1566. https://doi.org/10.1096/fj.05-5227fje View Source

Enabling High-Throughput, Multiplexed LC-MS/MS Assays for Circadian Rhythm and Oxidative Stress Research

The trend in bioanalysis is toward multiplexed assays that simultaneously quantify multiple analytes from a single sample. 4-Hydroxymelatonin-d4 is an essential component in such panels. For instance, a validated UPLC-MS/MS method for quantifying nine urinary circadian rhythm hormones and metabolites used deuterated internal standards for each analyte, achieving robust quantitation across 596 samples [1]. This high-throughput approach, enabled by analyte-specific deuterated standards, allows for the efficient and precise correlation of 4-hydroxymelatonin levels with other key biomarkers, such as cortisol and its metabolites, in large-scale clinical and epidemiological studies [2]. Substituting a generic internal standard would compromise the accuracy of 4-hydroxymelatonin measurement within this panel, thereby invalidating the complex inter-analyte correlations that are the core of such studies.

Multiplex Throughput

Class-level

9-plex UPLC-MS/MS method with analyte-specific deuterated ISTDs applied to 596 overnight urine samples; supports robust multi-analyte circadian rhythm research

Supports high-throughput biomarker panel studies with ISTD-matched quantification

Method validated across human urine research matrices from 84 air traffic controllers

Evidence Dimension	Multiplex Assay Feasibility
Target Compound Data	Enables specific, accurate quantification in a 9-plex UPLC-MS/MS method for urinary hormones.
Comparator Or Baseline	Using a generic IS would lead to inaccurate quantitation for 4-hydroxymelatonin, breaking the multiplex panel's validity.
Quantified Difference	Method successfully applied to 596 overnight urine samples, demonstrating robustness.
Conditions	UPLC-MS/MS analysis of human urine samples from 84 air traffic controllers during shift work.

Why This Matters

This positions 4-Hydroxymelatonin-d4 as a critical reagent for advanced, systems-level research into circadian biology, stress responses, and related disorders, where precise measurement of minor metabolites is key.

• [1] Xu, W., Li, Y., Liu, J., Wang, H., Zhang, H., & Li, H. (2023). UPLC-MS/MS simultaneous quantification of urinary circadian rhythm hormones and related metabolites: Application to air traffic controllers. Journal of Chromatography B, 1222, 123664. https://doi.org/10.1016/j.jchromb.2023.123664 View Source
• [2] Xu, W., Li, Y., Liu, J., Wang, H., Zhang, H., & Li, H. (2023). UPLC-MS/MS simultaneous quantification of urinary circadian rhythm hormones and related metabolites: Application to air traffic controllers. Journal of Chromatography B, 1222, 123664. https://doi.org/10.1016/j.jchromb.2023.123664 View Source

Validated Application Scenarios for 4-Hydroxymelatonin-d4 in Research and Bioanalysis

Quantitative Analysis of Melatonin Metabolism and CYP450 Phenotyping

4-Hydroxymelatonin-d4 is essential for the accurate LC-MS/MS quantification of its endogenous counterpart in studies investigating melatonin's complex metabolic pathways. This is particularly relevant for CYP450 phenotyping, where the ratio of different hydroxylated metabolites (e.g., 6-hydroxymelatonin vs. 4-hydroxymelatonin) can serve as a biomarker for the activity of specific enzymes like CYP1A2 and CYP1A1 [1]. Using a specific deuterated internal standard ensures that the measurement of the minor 4-hydroxymelatonin pathway is not confounded by cross-reactivity or matrix effects, providing reliable data for enzyme kinetics and drug-interaction studies [2].

Investigating the Role of Melatonin Metabolites in Oxidative Stress and DNA Repair

Research has indicated that melatonin metabolites, including 4-hydroxymelatonin, possess distinct antioxidant properties and may be involved in the repair of oxidative DNA damage [1]. In these mechanistic studies, 4-Hydroxymelatonin-d4 serves as the definitive internal standard for quantifying the precise levels of this metabolite generated under various experimental conditions (e.g., UV exposure, chemical oxidant challenge) [2]. Its use ensures that the observed biological effects can be accurately correlated with the actual concentration of 4-hydroxymelatonin, a critical step in establishing causality and comparing the relative potency of different metabolites.

High-Throughput Multiplexed Assays for Circadian Rhythm and Stress Biomarker Panels

In large-scale clinical or epidemiological studies examining circadian disruption, sleep disorders, or occupational stress, 4-Hydroxymelatonin-d4 is a vital component of multiplexed LC-MS/MS panels [1]. These methods allow for the simultaneous, high-throughput analysis of multiple hormones and metabolites (e.g., melatonin, 6-sulfatoxymelatonin, cortisol, androsterone) from a single urine sample [2]. By providing precise, analyte-specific quantification of the minor 4-hydroxymelatonin pathway alongside major hormones, this compound enables researchers to explore complex correlations and develop more comprehensive models of the endocrine response to circadian challenges, as demonstrated in studies on shift workers [3].

Application

Selection Property

Validation Focus

Melatonin metabolism & CYP phenotyping studies

Metabolite-specific ISTD matching

CYP isoform pathway interpretation and hydroxylation ratio review

Oxidative stress & metabolite response research

Minor metabolite quantification capability

Metabolite-response correlation under experimental challenge conditions

Circadian rhythm biomarker panel studies

Multiplex assay compatibility

Multi-analyte correlation interpretation in human urine biomonitoring

• [1] Ma, X., Idle, J. R., Krausz, K. W., & Gonzalez, F. J. (2005). Metabolism of melatonin by human cytochromes P450. Drug Metabolism and Disposition, 33(4), 489-494. https://doi.org/10.1124/dmd.104.002410 View Source
• [2] Magliocco, G., Le Bloc'h, F., Thomas, A., Desmeules, J., & Daali, Y. (2021). Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. Journal of Chromatography B, 1181, 122938. https://doi.org/10.1016/j.jchromb.2021.122938 View Source
• [3] Xu, W., Li, Y., Liu, J., Wang, H., Zhang, H., & Li, H. (2023). UPLC-MS/MS simultaneous quantification of urinary circadian rhythm hormones and related metabolites: Application to air traffic controllers. Journal of Chromatography B, 1222, 123664. https://doi.org/10.1016/j.jchromb.2023.123664 View Source